Cas no 199864-44-3 (2-Pyrimidinamine,4-(5-chloro-2-thienyl)-6-methyl-)

• Product Name: 2-Pyrimidinamine,4-(5-chloro-2-thienyl)-6-methyl-
• CAS No: 199864-44-3
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• MDL: MFCD03618006
• CID: 138341
• PubChem ID: 1472766
• Update Time: 2025-04-19

2-Pyrimidinamine,4-(5-chloro-2-thienyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4-(5-chloro-2-thienyl)-6-methyl-
• 4-(5-chlorothiophen-2-yl)-6-methylpyrimidin-2-amine
• 4-(5-CHLORO-2-THIENYL)-6-METHYL-2-PYRIMIDINYLAMINE
• 4-(5-CHLOROTHIEN-2-YL)-6-METHYLPYRIMIDIN-2-AMINE
• 4-(5-CHLORO-2-THIENYL)-6-METHYL-2-PYRIMIDINAMINE
• SCHEMBL7071796
• 2T-0609
• DTXSID90363015
• MFCD03618006
• AKOS011771332
• 199864-44-3
• SB59564

• MDL： MFCD03618006
• Inchi： 1S/C9H8ClN3S/c1-5-4-6(13-9(11)12-5)7-2-3-8(10)14-7/h2-4H,1H3,(H2,11,12,13)
• InChI Key： BROZZROKXQWZDI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=C(C)N=C(N)N=2)S1

Computed Properties

• Exact Mass: 225.01300
• Monoisotopic Mass: 225.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 421.2 °C at 760 mmHg
• Flash Point: 208.5 °C
• PSA: 80.04000
• LogP: 3.33030